2-chloro-5-(propan-2-yl)-N-{3-[1-(propan-2-yl)-1H-benzimidazol-2-yl]propyl}-1,3-thiazole-4-carboxamide

• Molecular Formula: C20H25ClN4OS
• Molecular Weight: 405.0 g/mol
• IUPAC Name: 2-chloro-5-propan-2-yl-N-[3-(1-propan-2-ylbenzimidazol-2-yl)propyl]-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C20H25ClN4OS/c1-12(2)18-17(24-20(21)27-18)19(26)22-11-7-10-16-23-14-8-5-6-9-15(14)25(16)13(3)4/h5-6,8-9,12-13H,7,10-11H2,1-4H3,(H,22,26)
• InChI Key: NLRPEPBDTQPOAY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(N=C(S1)Cl)C(=O)NCCCC2=NC3=CC=CC=C3N2C(C)C

Description

2-chloro-5-(propan-2-yl)-N-{3-[1-(propan-2-yl)-1H-benzimidazol-2-yl]propyl}-1,3-thiazole-4-carboxamide is a complex organic compound that features a thiazole ring, a benzimidazole moiety, and various substituents

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-chloro-5-(propan-2-yl)-N-{3-[1-(propan-2-yl)-1H-benzimidazol-2-yl]propyl}-1,3-thiazole-4-carboxamide typically involves multiple steps, including the formation of the thiazole ring and the benzimidazole moiety. Common synthetic routes may include:

Formation of the Thiazole Ring: This can be achieved through the cyclization of appropriate precursors under acidic or basic conditions.

Formation of the Benzimidazole Moiety: This often involves the condensation of o-phenylenediamine with carboxylic acids or their derivatives.

Coupling Reactions: The final step usually involves coupling the thiazole and benzimidazole intermediates using reagents like coupling agents or catalysts.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions

2-chloro-5-(propan-2-yl)-N-{3-[1-(propan-2-yl)-1H-benzimidazol-2-yl]propyl}-1,3-thiazole-4-carboxamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The chlorine atom in the thiazole ring can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Nucleophiles like amines, thiols, or alkoxides.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions may result in various substituted thiazole derivatives.

Scientific Research Applications

2-chloro-5-(propan-2-yl)-N-{3-[1-(propan-2-yl)-1H-benzimidazol-2-yl]propyl}-1,3-thiazole-4-carboxamide has several scientific research applications, including:

Medicinal Chemistry: This compound is studied for its potential as a therapeutic agent due to its unique structure and biological activity.

Biological Research: It can be used as a tool compound to study various biological pathways and mechanisms.

Industrial Applications: The compound may find use in the development of new materials or as a precursor in the synthesis of other complex molecules.

Mechanism of Action

The mechanism of action of 2-chloro-5-(propan-2-yl)-N-{3-[1-(propan-2-yl)-1H-benzimidazol-2-yl]propyl}-1,3-thiazole-4-carboxamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound’s effects are mediated through binding to these targets, leading to modulation of their activity and subsequent biological responses.

Comparison with Similar Compounds

Similar Compounds

2-chloro-1,3,5-tri(propan-2-yl)benzene: This compound shares the chloro and propan-2-yl substituents but lacks the thiazole and benzimidazole moieties.

1-(1,3-Benzodioxol-5-yl)-2-propanol: This compound contains a benzimidazole-like structure but differs significantly in its overall structure and properties.

Uniqueness

2-chloro-5-(propan-2-yl)-N-{3-[1-(propan-2-yl)-1H-benzimidazol-2-yl]propyl}-1,3-thiazole-4-carboxamide is unique due to its combination of a thiazole ring and a benzimidazole moiety, which imparts distinct chemical and biological properties. This uniqueness makes it a valuable compound for research and potential therapeutic applications.